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Compound of Interest

Compound Name: Nickel-60

Cat. No.: B576911

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and isotopic
distribution of Nickel-60 (°°Ni). It is designed to serve as a core reference for researchers,
scientists, and professionals in drug development who require precise data on nickel isotopes.
This document details the isotopic composition of natural nickel, with a specific focus on °Ni,
and outlines the rigorous experimental methodologies employed for its determination.

Isotopic Distribution of Nickel

Naturally occurring nickel is a composite of five stable isotopes. Among these, Nickel-58 is the
most abundant. The isotopic composition of nickel has been meticulously determined through
various analytical techniques, with the values provided in this guide representing a consensus
from multiple high-precision measurements.

Table 1: Isotopic Abundance of Naturally Occurring Nickel Isotopes
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Natural Abundance (atom

Isotope Atomic Mass (Da) %)

0
58N 57.935342 68.077[1]
6ONj 59.930786 26.223[2][3]
61N 60.931056 1.140[4]
62N 61.928345 3.634[4]
64Ni 63.927967 0.926

Note: The uncertainties in the last digits of the abundance values are on the order of 1-5.

Focus on Nickel-60

Nickel-60 is a stable isotope of significant interest in various scientific fields, including geology

and nuclear physics. It is the daughter product of the extinct radionuclide Iron-60 (°°Fe), which

had a half-life of 2.62 million years.[5] The abundance of ®°Ni in extraterrestrial materials can,

therefore, provide insights into the early history of the solar system.[1][5][6]

Table 2: Key Properties of Nickel-60

Property Value
Symbol 60N
Atomic Number (2) 28
Mass Number (A) 60
Neutron Number (N) 32

Isotopic Mass (u)

59.930786(3)

Natural Abundance (mole fraction %)

26.2231(150)

Half-life Stable

Nuclear Spin 0+

Parent Nuclides 80Co, ¢°Cu

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.longdom.org/open-access-pdfs/gcms-determination-of-the-isotope-distribution-of-nickel-2157-7064-1000397.pdf
https://pubs.rsc.org/en/content/articlehtml/2024/ja/d4ja00120f
https://www.researchgate.net/publication/381370720_A_two-step_chromatographic_purification_method_for_Ni_for_its_isotopic_analysis_by_MC-ICP-MS
https://pure.unileoben.ac.at/en/publications/development-and-validation-of-mc-icp-ms-based-methods-for-ni-and-/
https://pure.unileoben.ac.at/en/publications/development-and-validation-of-mc-icp-ms-based-methods-for-ni-and-/
https://www.benchchem.com/product/b576911?utm_src=pdf-body
https://www.benchchem.com/product/b576911?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4948969/
https://www.longdom.org/open-access-pdfs/gcms-determination-of-the-isotope-distribution-of-nickel-2157-7064-1000397.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4948969/
https://chem.libretexts.org/Courses/University_of_Arkansas_Little_Rock/Chem_1402%3A_General_Chemistry_1_(Kattoum)/Text/2%3A_Atoms%2C_Molecules%2C_and_Ions/2.03%3A_Isotopic_Abundance_and_Atomic_Weight
https://www.benchchem.com/product/b576911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Isotopic Analysis

The determination of the isotopic abundance of nickel requires highly sensitive and precise
analytical instrumentation. The following sections detail the methodologies for three primary
techniques: Thermal lonization Mass Spectrometry (TIMS), Multicollector Inductively Coupled
Plasma Mass Spectrometry (MC-ICP-MS), and Gas Chromatography-Mass Spectrometry (GC-
MS).

Thermal lonization Mass Spectrometry (TIMS)

TIMS is a highly accurate and precise method for determining isotope ratios. The protocol
involves the following key steps:

Sample Preparation:
o Dissolution: The sample is completely dissolved, often using strong acids.

e Chemical Separation: The nickel is chemically separated from the sample matrix using ion
exchange chromatography to eliminate isobaric interferences.

» Filament Loading: A purified nickel solution is loaded onto a metal filament (e.g., rhenium).
Mass Spectrometry Analysis:

« lonization: The filament is heated to a high temperature in the mass spectrometer's ion
source, causing the nickel atoms to ionize.

o Acceleration and Focusing: The resulting ions are accelerated by a high voltage and focused
into a beam.

o Mass Separation: The ion beam passes through a strong magnetic field, which separates the
ions based on their mass-to-charge ratio.

o Detection: The separated ion beams are collected by multiple detectors (Faraday cups),
allowing for the simultaneous measurement of different isotopes.

o Data Acquisition: The ion currents are measured, and the ratios of the different nickel
isotopes are calculated.
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Multicollector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)

MC-ICP-MS offers high sample throughput and is suitable for a wide range of sample types.
The general workflow is as follows:

Sample Preparation:

» Digestion: Solid samples are typically digested using a microwave-assisted acid digestion
protocol.

o Chromatographic Purification: A two-step ion exchange chromatography procedure is often
employed to separate nickel from the matrix elements. The first step uses a cation exchange
resin, followed by a second step with a nickel-specific resin.

Mass Spectrometry Analysis:

Nebulization: The sample solution is introduced into a nebulizer, which converts it into a fine
aerosol.

« lonization: The aerosol is transported into an argon plasma, which ionizes the nickel atoms.

 lon Focusing and Mass Analysis: The ions are extracted from the plasma and focused into a
beam, which is then separated by a magnetic sector analyzer.

o Detection: Multiple collectors simultaneously measure the ion beams of the different nickel
isotopes.

» Data Correction: The raw data is corrected for instrumental mass bias and potential spectral
interferences.

Gas Chromatography-Mass Spectrometry (GC-MS)

For GC-MS analysis, nickel must be converted into a volatile compound.
Sample Preparation and Derivatization:

o Sample Dissolution: The sample is brought into an acidic solution.
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o Complexation: Nickel is chelated with a suitable ligand, such as diethyl dithiocarbamate
(DEDTC), to form a volatile complex, Ni(DEDTC)2.

» Extraction: The nickel complex is extracted into an organic solvent (e.g., chloroform).
GC-MS Analysis:
e Injection: The organic extract is injected into the gas chromatograph.

o Separation: The volatile nickel complex is separated from other components in the sample
on a chromatographic column.

 lonization and Fragmentation: As the complex elutes from the column, it enters the mass
spectrometer, where it is ionized (typically by electron impact) and fragmented.

o Mass Analysis: The mass-to-charge ratios of the resulting ions are determined by a mass
analyzer (e.g., a quadrupole).

 |sotopic Ratio Determination: The isotopic distribution of nickel is determined from the mass
spectrum of the molecular ion or characteristic fragments containing nickel.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of nickel isotopic
abundance using mass spectrometry.
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Caption: Generalized workflow for nickel isotopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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distribution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

